![molecular formula C17H16ClN5O B2518517 N-(3-chloro-2-methylphenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide CAS No. 1351641-10-5](/img/structure/B2518517.png)
N-(3-chloro-2-methylphenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide
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Description
N-(3-chloro-2-methylphenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H16ClN5O and its molecular weight is 341.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The creation of novel heterocyclic compounds, including pyrazoles, pyrazolo[1,5-a]pyrimidines, and pyridazine derivatives, often involves the use of similar chemical frameworks to N-(3-chloro-2-methylphenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide. These compounds are synthesized through various reactions, such as the reaction of hydrazine with different carbon nitriles, acetylacetone, and malononitrile, to produce compounds with potential cytotoxic and antimicrobial activities (Hassan et al., 2014), (Fadda et al., 2012).
Antimicrobial and Anticancer Activities
Compounds based on this chemical scaffold are explored for their antimicrobial and anticancer properties. For instance, synthesized pyrazole and pyrazolo[3,4-d]pyrimidin-4-one derivatives show promise in inhibiting the growth of Ehrlich Ascites Carcinoma cells, indicating their potential in cancer therapy (Gouda et al., 2010), (Abdellatif et al., 2014).
Antibacterial Evaluation
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized with the aim of finding new antibacterial agents. These compounds have shown high activities against various bacterial strains, highlighting the chemical scaffold's utility in developing new antibacterial solutions (Azab et al., 2013).
Cytotoxic Heterocyclic Compounds
Research into the synthesis of new cytotoxic heterocyclic compounds bearing biphenyl-4-yl and 4-(dimethylamino)phenyl substituents demonstrates the ongoing interest in utilizing this chemical framework for developing potential anticancer agents. These studies aim to uncover compounds with significant inhibitory effects on cancer cell lines (Mansour et al., 2020).
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O/c1-10-9-11(2)23(22-10)16-8-7-15(20-21-16)17(24)19-14-6-4-5-13(18)12(14)3/h4-9H,1-3H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIILPSKFVKGTBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.